Cas no 33527-27-4 (Methanone,3,4-thiophenediylbis[2-thienyl- (9CI))

• Product Name: Methanone,3,4-thiophenediylbis[2-thienyl- (9CI)
• CAS No: 33527-27-4
• MF: C₁₄H₈O₂S₃
• MW: 304.407119750977
• CID: 321257
• PubChem ID: 315645
• Update Time: 2025-04-19

Methanone,3,4-thiophenediylbis[2-thienyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• [4-(thiophene-2-carbonyl)thiophen-3-yl]-thiophen-2-ylmethanone
• 33527-27-4
• NSC-241143
• NSC241143
• DTXSID70311317
• Methanone,3,4-thiophenediylbis[2-thienyl- (9CI)

• Inchi： 1S/C14H8O2S3/c15-13(11-3-1-5-18-11)9-7-17-8-10(9)14(16)12-4-2-6-19-12/h1-8H
• InChI Key： AUWCHXBCYYLKDJ-UHFFFAOYSA-N
• SMILES： S1C=C(C(C2=CC=CS2)=O)C(=C1)C(C1=CC=CS1)=O

Computed Properties

• Exact Mass: 303.96874
• Monoisotopic Mass: 303.969
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 119Ų

Experimental Properties

• Density: 1.421
• Boiling Point: 521.7°Cat760mmHg
• Flash Point: 269.3°C
• Refractive Index: 1.68
• PSA: 34.14
• LogP: 4.33310